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Compound of Interest

Compound Name: Lead cyanamide

Cat. No.: B3421075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lead cyanamide (PbCN₂), a compound of lead, carbon, and nitrogen, has traditionally been

utilized in materials science primarily for its properties as a pigment and a corrosion inhibitor.

Recent research, however, has unveiled its potential as a p-type semiconductor, opening new

avenues for its application in electronics and energy conversion.

This document provides detailed application notes and experimental protocols for the synthesis

and utilization of lead cyanamide in materials science. It is crucial to note that all work with

lead compounds, including lead cyanamide, must be conducted with extreme caution and

appropriate safety measures due to their high toxicity.

A Note for Drug Development Professionals: The term "lead compound" in drug discovery

refers to a promising chemical structure for further development and does not typically involve

the element lead. The information herein pertains to the material science applications of the

inorganic compound, lead cyanamide. While some lead-containing nanoparticles have been

explored for biomedical applications like X-ray contrast agents, lead cyanamide itself does not

currently have established applications in drug development.
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Table 1: Physical and Semiconductor Properties of Lead
Cyanamide

Property Value Reference

Chemical Formula PbCN₂ General Knowledge

Molar Mass 247.24 g/mol General Knowledge

Appearance Yellow powder [1]

Crystal System Monoclinic ResearchGate

Band Gap 2.4 eV (indirect) ResearchGate

Flat-Band Potential 2.3 eV (vs. RHE) ResearchGate

Semiconductor Type p-type ResearchGate

Table 2: Example Formulation of an Anti-Corrosive
Primer
While specific formulations are proprietary, a general composition for a solvent-based anti-

corrosive primer incorporating lead cyanamide is provided below. Optimization is typically

required based on the specific resin system and desired performance.

Component Purpose
Example Percentage by
Weight (%)

Alkyd Resin Binder 30 - 40

Lead Cyanamide Anti-corrosive Pigment 10 - 20

Extender Pigments (e.g., Talc,

Barytes)
Filler, cost reduction 20 - 30

Driers (e.g., Cobalt,

Manganese naphthenates)
Curing agent 1 - 2

Anti-skinning Agent Prevents skin formation < 1

Solvents (e.g., Mineral spirits) Viscosity control 15 - 25
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Experimental Protocols
Protocol 1: Synthesis of Lead Cyanamide via Aqueous
Precipitation
This protocol is adapted from patent literature describing the synthesis of lead cyanamide from

calcium cyanamide (often sourced from lime nitrogen).[2][3]

Materials:

Calcium cyanamide (CaCN₂)

Sodium carbonate (Na₂CO₃)

Yellow lead oxide (PbO) or Lead(II) acetate (Pb(CH₃COO)₂)

Deionized water

Hydrochloric acid (HCl), 2% solution (for purification, optional)

Equipment:

Beakers

Stir plate and stir bar

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

pH meter

Procedure:

Preparation of Calcium Cyanamide Slurry: In a beaker, create a slurry by mixing calcium

cyanamide with deionized water. The exact ratio can be optimized, but a starting point is 1

part calcium cyanamide to 10 parts water by weight.
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Conversion to Sodium Cyanamide: While stirring, slowly add a solution of sodium carbonate

to the calcium cyanamide slurry. This will precipitate calcium carbonate, leaving sodium

cyanamide in the solution. The amount of sodium carbonate should be sufficient to react with

all the calcium in the calcium cyanamide.

Removal of Calcium Carbonate: Filter the mixture to remove the precipitated calcium

carbonate. Wash the filter cake with a small amount of deionized water to recover any

remaining sodium cyanamide solution. The filtrate now contains the sodium cyanamide.

Precipitation of Lead Cyanamide:

If using yellow lead oxide: Prepare a paste of yellow lead oxide with a small amount of

water. Slowly add this paste to the sodium cyanamide solution while stirring vigorously.

If using lead(II) acetate: Dissolve lead(II) acetate in deionized water to create a

concentrated solution. Slowly add this solution to the sodium cyanamide solution while

stirring.

Formation and Isolation of Product: A yellow precipitate of lead cyanamide will form. Allow

the precipitate to settle.

Washing and Purification: Decant the supernatant liquid. Wash the precipitate several times

with deionized water. For higher purity, the product can be washed alternately with a 2%

hydrochloric acid solution and water, followed by a final wash with water until the washings

are free of chlorides.[2]

Drying: Dry the purified lead cyanamide in a drying oven at 70-75°C until a constant weight

is achieved.[2]

Protocol 2: Synthesis of Lead Cyanamide via Solid-State
Metathesis
This protocol is based on the method described for producing p-type semiconductor grade lead
cyanamide.

Materials:
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Lead(II) chloride (PbCl₂)

Sodium cyanamide (Na₂NCN)

Equipment:

Mortar and pestle

Tube furnace with an inert atmosphere (e.g., argon or nitrogen)

Alumina crucible

Procedure:

Mixing of Reactants: In an inert atmosphere glovebox, thoroughly grind a 1:1 molar ratio of

lead(II) chloride and sodium cyanamide using a mortar and pestle.

Heating: Place the ground mixture in an alumina crucible and transfer it to a tube furnace.

Reaction: Heat the mixture under an inert atmosphere at a temperature sufficient to initiate

the metathesis reaction. A typical starting point would be in the range of 300-500°C. The

exact temperature and duration will need to be optimized.

Cooling and Collection: After the reaction is complete, allow the furnace to cool to room

temperature under the inert atmosphere. The resulting product is lead cyanamide.

Protocol 3: Formulation of an Anti-Corrosive Coating
This protocol provides a general procedure for incorporating lead cyanamide into a simple

alkyd-based anti-corrosive paint.

Materials:

Lead cyanamide pigment

Alkyd resin solution

Mineral spirits (or other suitable solvent)
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Extender pigments (e.g., talc)

Driers (e.g., cobalt naphthenate)

High-speed disperser or bead mill

Procedure:

Binder and Solvent Mixing: In a suitable mixing vessel, combine the alkyd resin solution with

the required amount of mineral spirits to achieve a workable viscosity.

Pigment Dispersion: While stirring at low speed, gradually add the lead cyanamide and any

extender pigments to the resin-solvent mixture.

High-Speed Dispersion: Increase the mixing speed to thoroughly disperse the pigments. A

high-speed disperser with a Cowles blade is typically used. The dispersion process should

continue until a Hegman gauge reading indicates the desired fineness of grind.

Let-Down: Reduce the mixing speed and add the remaining portion of the alkyd resin and

solvent.

Addition of Driers: Add the driers to the mixture and stir until homogeneously incorporated.

Final Adjustments: Adjust the viscosity with additional solvent if necessary and filter the final

paint product.

Protocol 4: Fabrication of a Lead Cyanamide
Photoelectrode
This protocol outlines a general method for preparing a simple photoelectrode from

synthesized lead cyanamide powder for photoelectrochemical measurements.

Materials:

Synthesized lead cyanamide powder

Conductive substrate (e.g., FTO glass)
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Binder solution (e.g., ethyl cellulose in a suitable solvent)

Sintering furnace

Equipment:

Doctor blade or screen printer

Hot plate

Furnace

Procedure:

Paste Preparation: Prepare a paste by mixing the lead cyanamide powder with a binder

solution. The consistency of the paste should be suitable for doctor blading or screen

printing.

Deposition: Apply the paste onto the conductive side of the FTO glass substrate using a

doctor blade or screen printer to create a uniform thin film.

Drying: Dry the coated substrate on a hot plate at a low temperature (e.g., 80-100°C) to

evaporate the solvent.

Sintering: Transfer the dried film to a furnace and sinter it at an elevated temperature to

improve the crystallinity and adhesion of the lead cyanamide particles. The sintering

temperature and duration will need to be optimized to avoid decomposition of the lead
cyanamide. This step should be performed under a controlled atmosphere if the material is

prone to oxidation.

Electrical Contact: After cooling, an electrical contact is made to the conductive substrate for

connection to the external circuit.
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Step 1: Preparation of Cyanamide Solution

Step 2: Precipitation of Lead Cyanamide Step 3: Purification and Drying
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Caption: Aqueous Synthesis of Lead Cyanamide.
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Caption: Mechanism of Corrosion Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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